Sodium oxido(oxo)iron (1/1)

Specification

• CAS No.: 12062-85-0
• Molecular Formula: Fe2Na2O4
• Molecular Weight: 221.67 g/mol
• IUPAC Name: disodium;oxido(oxo)iron
• Standard InChI: InChI=1S/2Fe.2Na.4O/q;;2*+1;;;2*-1
• Standard InChI Key: WIDWQLXGNWTPHD-UHFFFAOYSA-N
• SMILES: [O-][Fe]=O.[O-][Fe]=O.[Na+].[Na+]
• Canonical SMILES: [O-][Fe]=O.[O-][Fe]=O.[Na+].[Na+]

Introduction

Chemical Identity and Structure

Sodium oxido(oxo)iron (1/1) is an inorganic compound with the chemical formula NaFeO2, though it is sometimes represented as Fe2Na2O4 to reflect its dimeric nature in certain contexts. The compound features iron in the +3 oxidation state, coordinated with oxygen atoms in an oxo configuration. This coordination plays a crucial role in its chemical behavior and applications.

Basic Chemical Data

The following table summarizes the key chemical identifiers and properties of sodium oxido(oxo)iron (1/1):

Parameter	Value
CAS Number	12062-85-0
IUPAC Name	disodium;oxido(oxo)iron
Molecular Formula	Fe2Na2O4 (or NaFeO2)
Molecular Weight	221.67 g/mol
Standard InChI	InChI=1S/2Fe.2Na.4O/q;;2*+1;;;2*-1
SMILES Notation	[O-][Fe]=O.[O-][Fe]=O.[Na+].[Na+]
PubChem Compound ID	25022161
The compound contains an iron-oxo core, where the oxo ligand (formally O²⁻) is bound to the iron center. In transition metal chemistry, such oxo ligands are known to stabilize high oxidation states of metals, which contributes to the compound's oxidizing capabilities.

Structural Characteristics

In sodium oxido(oxo)iron (1/1), the iron atom is coordinated with oxygen in a manner that creates an oxido(oxo)iron anion (FeO2-), which is then balanced by sodium cations. The oxido(oxo)iron component itself has a molecular weight of 87.84 g/mol and represents the iron(III) oxide-hydroxide(1-) anion that forms when iron(III) oxide-hydroxide is deprotonated. This anionic species is notable for being the major form at physiological pH (7.3), which has implications for its biological interactions.

Chemical Properties and Reactivity

Oxidizing Properties

Sodium oxido(oxo)iron (1/1) is characterized by its strong oxidizing properties, which are central to many of its applications. The high-valent iron-oxo core enables various oxidative transformations that are valuable in both synthetic chemistry and environmental applications.

Applications

Water Treatment

One of the most significant applications of sodium oxido(oxo)iron (1/1) is in water treatment processes. Its strong oxidizing capabilities make it effective for:

• Oxidation of organic pollutants in wastewater

• Conversion of inorganic ions such as sulfides and nitrites, which can be harmful contaminants in water systems

• Potential use in disinfection processes due to its antimicrobial properties
  These properties position sodium ferrate as a valuable compound in environmental remediation efforts, particularly in addressing water contamination issues.

Catalysis

High-valent iron-oxo species, including sodium oxido(oxo)iron (1/1), have significant implications in catalysis. The compound belongs to a class of materials that can facilitate important oxidative transformations, including:

• Water oxidation reactions, which are crucial for developing artificial photosynthesis systems

• Serving as catalysts for various organic synthesis reactions

• Potential applications in sustainable chemistry due to iron's earth-abundant nature
  Research has shown that high-valent iron-oxo species are implicated in both biological and synthetic oxidative processes. For example, related iron-oxo complexes have demonstrated competence toward water oxidation to form dioxygen, a reaction involving O-O bond formation that is fundamental to artificial photosynthesis research.

Biological Applications

Sodium oxido(oxo)iron (1/1) exhibits interesting biological activity that opens possibilities for therapeutic applications:

• Antimicrobial activity: The compound generates reactive oxygen species that can damage microbial cells, suggesting potential applications in antimicrobial treatments

• Anti-cancer potential: It can induce oxidative stress in cancer cells, pointing to possible therapeutic developments in oncology

• Biomimetic relevance: Iron-oxo complexes like sodium ferrate can serve as models for understanding metalloenzymes that perform oxidation reactions in biological systems
  These biological properties highlight the compound's versatility beyond industrial and environmental applications, extending to potential medical uses that warrant further exploration.

Research Developments

Recent research has shown increasing interest in iron-oxo chemistry, with particular focus on understanding the mechanisms of oxygen transfer and the role of these compounds in both biological and synthetic systems.

Iron-Oxo Intermediates in Oxidation Reactions

Research has identified iron-oxo species as key intermediates in various oxidation reactions. For instance, a study published in Nature Communications described the identification of an iron-oxo-cerium intermediate in water oxidation, characterized as [(mcp)Fe^IV(O)(μ-O)Ce^IV(NO3)3]^+. While this specific intermediate involves cerium rather than sodium, it provides valuable insights into how iron-oxo species participate in water oxidation mechanisms. This knowledge may be transferable to understanding the reactivity of sodium oxido(oxo)iron (1/1) in similar contexts.

Relationship to Biological Systems

Iron-oxo complexes have significant parallels to biological systems. The identification of iron compounds as efficient catalysts opens novel directions in the quest for earth-abundant systems that could be used on a large scale for important oxidation reactions. Given the strong parallels between the oxidation chemistry of iron and manganese compounds, research on sodium oxido(oxo)iron (1/1) and related compounds may provide insights into biological processes such as those occurring in the oxygen-evolving complex of photosystem II.

Analytical Considerations

In research settings, the characterization of sodium oxido(oxo)iron (1/1) and related iron-oxo species typically involves advanced spectroscopic techniques. These methods are crucial for establishing the identity, purity, and structural features of the compound.
Common analytical approaches include:

• Mass spectrometry: Techniques such as cryospray ionization high-resolution mass spectrometry have been used to characterize iron-oxo intermediates

• Resonance Raman spectroscopy: Valuable for identifying characteristic vibrational modes of the iron-oxo bonds

• Mössbauer spectroscopy: Particularly useful for iron compounds to determine oxidation states and coordination environments

• X-ray crystallography: When crystals can be obtained, this technique provides definitive structural information These analytical tools collectively provide a comprehensive understanding of the compound's structure-function relationships, which is essential for optimizing its various applications.